Cas no 1114658-40-0 (N-[4-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)phenyl]furan-2-carboxamide)

• Product Name: N-[4-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)phenyl]furan-2-carboxamide
• CAS No: 1114658-40-0
• MF: C₂₆H₁₈N₂O₅S
• MW: 470.496525287628
• CID: 5343124
• Update Time: 2025-06-03

N-[4-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)phenyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-benzoyl-1,1-dioxido-4H-1,4-benzothiazin-4-yl)phenyl]-2-furamide
• N-[4-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)phenyl]furan-2-carboxamide
• STL095256
• N-(4-(2-benzoyl-1,1-dioxido-4H-benzo[b][1,4]thiazin-4-yl)phenyl)furan-2-carboxamide
• N-[4-(2-benzoyl-1,1-dioxo-1lambda6,4-benzothiazin-4-yl)phenyl]furan-2-carboxamide
• N-{4-[1,1-dioxido-2-(phenylcarbonyl)-4H-1,4-benzothiazin-4-yl]phenyl}furan-2-carboxamide
• 2-Furancarboxamide, N-[4-(2-benzoyl-1,1-dioxido-4H-1,4-benzothiazin-4-yl)phenyl]-

• Inchi： 1S/C26H18N2O5S/c29-25(18-7-2-1-3-8-18)24-17-28(21-9-4-5-11-23(21)34(24,31)32)20-14-12-19(13-15-20)27-26(30)22-10-6-16-33-22/h1-17H,(H,27,30)
• InChI Key： FKMIDODFNDPSDF-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC=CC=2)=O)=CN(C2C=CC(=CC=2)NC(C2=CC=CO2)=O)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 897
• XLogP3: 4.4
• Topological Polar Surface Area: 105

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Boiling Point: 605.8±55.0 °C(Predicted)
• pka: 12.27±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)phenyl]furan-2-carboxamide

N-[4-(2-Benzoyl-1,1-Dioxo-4H-1λ6,4-Benzothiazin-4-Yl)Phenyl]Furan-2-Carboxamide: A Comprehensive Overview

N-[4-(2-Benzoyl-1,1-Dioxo-4H-1λ6,4-Benzothiazin-4-Yl)Phenyl]Furan-2-Carboxamide, with the CAS number 1114658-40-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its complex structure, which incorporates a benzothiazine moiety fused with a furan ring system. The integration of these structural elements contributes to its unique chemical properties and potential applications.

The benzothiazine core of this compound is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and participate in π–π interactions. These properties make it an ideal candidate for drug design, particularly in the development of bioactive molecules with high affinity for target proteins. Recent studies have highlighted the potential of benzothiazine derivatives as inhibitors of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders.

The furan ring system in N-[4-(2-Benzoyl-1,1-Dioxo-4H-1λ6,4-Benzothiazin-4-Yl)Phenyl]Furan-2-Carboxamide adds another layer of complexity to its structure. Furan derivatives are known for their electron-rich aromaticity, which can enhance the compound's ability to engage in electrostatic interactions with biological targets. This feature has been exploited in the design of antiviral agents and antioxidants, where electron-rich aromatic systems play a crucial role.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and cyclization processes. Researchers have employed strategies such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination to construct the key intermediates required for its synthesis. These methods not only improve the yield but also ensure the high purity of the final product, which is essential for its use in biological assays.

In terms of applications, N-[4-(2-Benzoyl-1,1-Dioxo-4H-1λ6,4-Benzothiazin-4-Yl)Phenyl]Furan-2-Carboxamide has shown promise as a lead compound in drug discovery programs targeting chronic inflammatory diseases. Its ability to modulate cytokine production and inhibit pro-inflammatory pathways makes it a valuable tool for developing novel therapeutics. Preclinical studies have demonstrated its efficacy in reducing inflammation in animal models, suggesting potential clinical applications.

Beyond its therapeutic potential, this compound has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has focused on optimizing its solubility and stability under operational conditions to enhance its performance in these applications.

The integration of computational chemistry techniques has further advanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling researchers to predict its interactions with biological targets with greater accuracy. This computational approach has complemented experimental studies, accelerating the discovery process and reducing costs associated with traditional trial-and-error methods.

In conclusion, N-[4-(2-Benzoyl-1,1-Dioxo-4H-1λ6,4-Benzothiazin-4-Yl)Phenyl]Furan-2-Carboxamide represents a remarkable example of how structural complexity can be harnessed to create compounds with diverse functional applications. Its versatility across multiple disciplines underscores the importance of interdisciplinary research in driving innovation within the chemical sciences.